![molecular formula C19H19NO3 B7634042 2-(4-hydroxyphenyl)-N-methyl-N-[(2-prop-2-ynoxyphenyl)methyl]acetamide](/img/structure/B7634042.png)
2-(4-hydroxyphenyl)-N-methyl-N-[(2-prop-2-ynoxyphenyl)methyl]acetamide
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Overview
Description
2-(4-hydroxyphenyl)-N-methyl-N-[(2-prop-2-ynoxyphenyl)methyl]acetamide, also known as propargyl-tyrosine hydroxylase inhibitor (PTHI), is a chemical compound that has been widely studied for its potential therapeutic applications. PTHI is a potent inhibitor of tyrosine hydroxylase (TH), an enzyme that plays a key role in the biosynthesis of catecholamines such as dopamine, norepinephrine, and epinephrine.
Mechanism of Action
PTHI exerts its pharmacological effects by inhibiting the activity of TH, which is the rate-limiting enzyme in the biosynthesis of catecholamines. By blocking the synthesis of dopamine and norepinephrine, PTHI reduces the activity of the dopaminergic and noradrenergic systems in the brain. This leads to a decrease in the release of these neurotransmitters, which in turn results in a reduction in the symptoms of neurological disorders such as Parkinson's disease and depression.
Biochemical and Physiological Effects:
PTHI has been shown to have a number of biochemical and physiological effects in animal models and in vitro studies. PTHI has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a crucial role in the regulation of mood, motivation, and cognition. PTHI has also been shown to reduce the activity of the dopaminergic and noradrenergic systems in the brain, which may contribute to its therapeutic effects in neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using PTHI in lab experiments is that it is a potent and selective inhibitor of TH, which makes it a useful tool for studying the role of catecholamines in various physiological and pathological processes. However, one of the limitations of using PTHI is that it can be toxic to cells at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on PTHI. One area of interest is the development of more potent and selective inhibitors of TH that can be used to study the role of catecholamines in various neurological disorders. Another area of interest is the investigation of the potential therapeutic applications of PTHI in other diseases such as Alzheimer's disease and Huntington's disease. Additionally, the development of novel drug delivery systems for PTHI may improve its efficacy and reduce its toxicity in vivo.
Synthesis Methods
The synthesis of PTHI involves a multi-step process that starts with the reaction of 4-hydroxybenzaldehyde with N-methyl-N-(2-propynyl)amine to form the corresponding imine. The imine is then reduced with sodium borohydride to give the amine, which is subsequently reacted with 2-(bromomethyl)phenyl propargyl ether to yield the final product, PTHI.
Scientific Research Applications
PTHI has been extensively studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, depression, and schizophrenia. PTHI has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a crucial role in the regulation of mood, motivation, and cognition. PTHI has also been investigated as a potential treatment for drug addiction, as it has been shown to reduce the reinforcing effects of drugs of abuse such as cocaine and amphetamines.
properties
IUPAC Name |
2-(4-hydroxyphenyl)-N-methyl-N-[(2-prop-2-ynoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-3-12-23-18-7-5-4-6-16(18)14-20(2)19(22)13-15-8-10-17(21)11-9-15/h1,4-11,21H,12-14H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQPZGLOKDLAPIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1OCC#C)C(=O)CC2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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